4-chloro-2-{(E)-[(2-chloro-4-methylphenyl)imino]methyl}phenol

• IUPAC Name: 4-chloro-2-[(2-chloro-4-methylphenyl)iminomethyl]phenol
• InChI: InChI=1S/C14H11Cl2NO/c1-9-2-4-13(12(16)6-9)17-8-10-7-11(15)3-5-14(10)18/h2-8,18H,1H3
• InChI Key: XACZIIIXCVNAKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N=CC2=C(C=CC(=C2)Cl)O)Cl
• Molecular Formula: C14H11Cl2NO
• Molecular Weight: 280.1 g/mol

Description

4-chloro-2-{(E)-[(2-chloro-4-methylphenyl)imino]methyl}phenol, also known as 4-CmimCl, is a small organic molecule with a wide range of applications in the scientific community. It is a derivative of phenol and is used in a variety of research fields including medicinal chemistry, organic synthesis, and biochemistry. This compound has been studied for its interesting properties and potential applications in the laboratory.

Scientific Research Applications

Solvatochromism and Molecular Probes

Compounds like nitro-substituted 4-[(phenylmethylene)imino]phenolates demonstrate solvatochromism, which is the ability to change color depending on the solvent. These properties make them useful as molecular probes for investigating binary solvent mixtures and understanding solute-solvent interactions, highlighting their application in chemical sensing and molecular electronics (Nandi et al., 2012).

Metal Complex Synthesis

Schiff base ligands derived from compounds like 4-bromo-2-(((5-chloro-2-hydroxyphenyl)imino)methyl)phenol are utilized in synthesizing metal complexes with copper(II) and oxido-vanadium(IV). These complexes are studied for their structural, thermal, and potential catalytic applications, suggesting the role of such compounds in coordination chemistry and catalysis (Takjoo et al., 2013).

Biological Activity Studies

Novel Schiff bases and their metal complexes exhibit significant biological activities. For instance, studies on 4-Chloro-2-[(1-phenyl-1H-tetrazol-5-ylimino)-methyl] phenol and its metal complexes have explored their potential as antimicrobial agents, showcasing the application of such compounds in developing new therapeutic agents (Palreddy et al., 2015).

Corrosion Inhibition

Schiff bases like 4-(((4-ethylphenyl)imino)methyl)phenol have been investigated for their corrosion inhibition properties on mild steel surfaces. This application is crucial in materials science, particularly in protecting industrial machinery and infrastructure from corrosion, indicating the compound's utility in industrial maintenance (Elemike et al., 2017).

Optoelectronic and Bioactive Studies

Compounds similar to the query have been synthesized and characterized for their optoelectronic properties and bioactivity, including interaction with DNA and potential anticancer applications. This highlights the compound's relevance in developing new materials for electronic devices and exploring new drugs (Rafique et al., 2022).